Cas no 5980-29-0 (3,4-dichloro-N-ethylbenzamide)
3,4-dichloro-N-ethylbenzamide structure
Product Name:3,4-dichloro-N-ethylbenzamide
CAS No:5980-29-0
MF:C9H9Cl2NO
MW:218.079860448837
CID:950701
PubChem ID:347961
Update Time:2025-04-19
3,4-dichloro-N-ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dichloro-N-ethylbenzamide
- 3,4-Dichlor-benzoesaeure-ethylamid
- AC1L88HW
- N-Ethyl-3,4-dichlor-benzamid
- NSC406906
- STK043067
- SureCN4146849
- 5980-29-0
- NSC-406906
- SCHEMBL4146849
- DTXSID20324518
- AKOS000396661
-
- Inchi: 1S/C9H9Cl2NO/c1-2-12-9(13)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
- InChI Key: AAWBPQBSUNBNCO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(NCC)=O)Cl
Computed Properties
- Exact Mass: 217.00627
- Monoisotopic Mass: 217.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 317.6°C at 760 mmHg
- Flash Point: 145.9°C
- Refractive Index: 1.551
- PSA: 29.1
- LogP: 3.13400
3,4-dichloro-N-ethylbenzamide Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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